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Compound of Interest

Compound Name: Floramanoside C
CAS No.: 1403981-95-2
Cat. No.: B15575362
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Floramanoside C, a flavonol glycoside isolated from the flowers of Abelmoschus manihot. The
information presented herein is essential for the identification, characterization, and further
investigation of this natural product for potential therapeutic applications. All data is sourced
from the primary literature reporting its isolation and structure elucidation.

Spectroscopic Data

The following tables summarize the key spectroscopic data for Floramanoside C, including
Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Ultraviolet (UV)
spectroscopy.

NMR Spectroscopic Data

The 'H and 3C NMR data were recorded in DMSO-ds. Chemical shifts (d) are reported in parts
per million (ppm) and coupling constants (J) are in Hertz (Hz).

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15575362#bc-rfq
https://www.benchchem.com/product/b15575362/docs?utm_src=pdf-body#in-depth-spectroscopic-analysis-of-floramanoside-c-a-technical-guide
https://www.benchchem.com/product/b15575362/docs?utm_src=pdf-body#in-depth-spectroscopic-analysis-of-floramanoside-c-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575362?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Table 1: *H and 3C NMR Spectroscopic Data for Floramanoside C (in DMSO-de)
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Position 6_C (ppm) 6_H (ppm, mult., J in Hz)
Aglycone

2 156.9

3 133.5

4 176.0

5 161.0

6 98.4 6.20 (1H, d, J=2.0)
7 164.2

8 93.6 6.48 (1H, d, J=2.0)
9 156.4

10 103.8

1 121.0

2' 108.8 7.33 (2H, s)

3' 1455

4 138.2

5' 145.5

6' 108.8 7.33 (2H, s)
Glucuronic Acid

1" 101.1 5.47 (1H, d, J=7.5)
2" 73.8 3.45 (1H, dd, J=9.0, 7.5)
3" 76.0 3.48 (1H, t, J=9.0)
4" 71.5 3.38 (1H, t, J=9.0)
5" 75.6 4.15 (1H, d, J=9.5)
6" 170.1
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Mass Spectrometry (MS) Data

High-resolution electrospray ionization mass spectrometry (HRESIMS) was used to determine
the molecular formula of Floramanoside C.

Table 2: Mass Spectrometry Data for Floramanoside C

. lonization Molecular
Technique Observed miz Calculated m/z
Mode Formula
HRESIMS Negative 509.0570 [M-H]~  509.0573 C21H17015

UV-Visible Spectroscopic Data

The UV spectrum of Floramanoside C was recorded in methanol.

Table 3: UV-Visible Spectroscopic Data for Floramanoside C

Solvent A_max (nm)

Methanol 260, 350

Experimental Protocols

The following protocols are based on the methodologies described in the literature for the
isolation and characterization of Floramanoside C.

Isolation of Floramanoside C

The dried flowers of Abelmoschus manihot were extracted with 80% aqueous acetone. The
extract was then partitioned successively with ethyl acetate and n-butanol. The n-butanol
fraction was subjected to column chromatography on Diaion HP-20, Sephadex LH-20, and
reversed-phase C18 silica gel, followed by preparative High-Performance Liquid
Chromatography (HPLC) to yield pure Floramanoside C.

Spectroscopic Analysis
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» NMR Spectroscopy: *H and 3C NMR spectra, as well as 2D NMR experiments (COSY,
HSQC, and HMBC), were acquired on a Bruker AV-500 spectrometer. The sample was
dissolved in DMSO-ds, and chemical shifts were referenced to the solvent signals.

o Mass Spectrometry: HRESIMS data was obtained on an Agilent 6210 TOF mass
spectrometer using electrospray ionization in the negative ion mode.

o UV-Visible Spectroscopy: The UV spectrum was recorded on a Shimadzu UV-2401PC
spectrophotometer using methanol as the solvent.

Workflow Visualization

The following diagram illustrates the general workflow for the spectroscopic analysis of a
natural product like Floramanoside C.

Click to download full resolution via product page

Caption: Workflow for the isolation and spectroscopic characterization of Floramanoside C.
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 To cite this document: BenchChem. [In-Depth Spectroscopic Analysis of Floramanoside C: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15575362/docs#in-depth-spectroscopic-analysis-of-
floramanoside-c-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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